Cas no 483366-16-1 ((2S)-4,4-difluoro2-pyrrolidinecarbonitrile 4-methylbenzenesulfonate)

• Product Name: (2S)-4,4-difluoro2-pyrrolidinecarbonitrile 4-methylbenzenesulfonate
• CAS No: 483366-16-1
• MF: C₁₂H₁₄F₂N₂O₃S
• MW: 304.312968730927
• CID: 6797479
• PubChem ID: 86595241
• Update Time: 2024-11-08

(2S)-4,4-difluoro2-pyrrolidinecarbonitrile 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonitrile, 4,4-difluoro-, (2S)-, 4-methylbenzenesulfonate (1:1)
• 483366-16-1
• SCHEMBL3151208
• (S)-4,4-Difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate
• (2S)-4,4-difluoro2-pyrrolidinecarbonitrile 4-methylbenzenesulfonate
• (2S)-4,4-Difluoropyrrolidine-2-carbonitrile tosylate
• (2S)-4,4-difluoropyrrolidine-2-carbonitrile;4-methylbenzenesulfonic acid
• F93803
• (2S)-4,4-DIFLUOROPYRROLIDINE-2-CARBONITRILE 4-METHYLBENZENESULFONIC ACID
• MFCD34791525

• Inchi： 1S/C7H8O3S.C5H6F2N2/c1-6-2-4-7(5-3-6)11(8,9)10;6-5(7)1-4(2-8)9-3-5/h2-5H,1H3,(H,8,9,10);4,9H,1,3H2/t;4-/m.0/s1
• InChI Key： JRHWVGRGXGKMQM-VWMHFEHESA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.FC1(CN[C@H](C#N)C1)F

Computed Properties

• Exact Mass: 304.06931981g/mol
• Monoisotopic Mass: 304.06931981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6Ų